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Cat. No.: B144133 Get Quote

Introduction

Umifenovir (trade name Arbidol) is a broad-spectrum antiviral agent with a primary mechanism

of action centered on the inhibition of viral entry into host cells.[1][2] It is an indole-derivative

molecule licensed for the treatment and prophylaxis of influenza and other acute respiratory

viral infections in Russia and China.[1] Its unique ability to block the fusion between the viral

envelope and cellular membranes makes it an invaluable tool for researchers, scientists, and

drug development professionals studying the intricacies of viral fusion.[3] Umifenovir is
effective against a wide range of enveloped and non-enveloped viruses, including influenza

viruses, coronaviruses, flaviviruses, and hepatitis C virus (HCV).[1][3][4]

These application notes provide a comprehensive overview of Umifenovir's mechanism,

summarize its antiviral activity, and offer detailed protocols for its use in viral fusion research.

Mechanism of Action: Inhibition of Viral
Glycoprotein-Mediated Fusion
Umifenovir's principal antiviral effect is the disruption of the conformational changes in viral

surface glycoproteins that are essential for membrane fusion. This process varies slightly

depending on the target virus but follows a general principle of stabilizing the protein's pre-

fusion state.
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For Influenza Virus: Umifenovir directly interacts with the hemagglutinin (HA) glycoprotein.

[5] It binds to a hydrophobic pocket at the interface of the HA protomers in the stem region.

[6][7] This binding acts as a "molecular glue," stabilizing the pre-fusion conformation of HA.

[6] Consequently, the low pH-triggered conformational rearrangement required for the

exposure of the fusion peptide within the host cell endosome is inhibited, preventing the

fusion of the viral and endosomal membranes.[5][6]

For Other Enveloped Viruses (e.g., HCV): The mechanism involves a dual interaction with

both aromatic residues (specifically tryptophan) of the viral glycoproteins and the

phospholipid head-groups of the membrane.[8][9] This dual binding is thought to strengthen

the interaction between the viral glycoprotein and the membrane, which paradoxically inhibits

the dynamic conformational changes needed for the fusion process to complete.[8][9]

By blocking this critical entry step, Umifenovir effectively halts the viral life cycle before the

replication of genetic material can occur.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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